Cas no 5777-21-9 (3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde)

• Product Name: 3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde
• CAS No: 5777-21-9
• MF: C₄H₃NO₃
• MW: 113.071521043777
• CID: 1090776
• PubChem ID: 5324210
• Update Time: 2025-04-20

3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde
• 3-oxo-2,3-dihydro-isoxazole-5-carbaldehyde
• 5777-21-9
• AKOS006372244
• InChI=1/C4H3NO3/c6-2-3-1-4(7)5-8-3/h1-2H,(H,5,7
• 3-Oxo-2,3-dihydro-1,2-oxazole-5-carbaldehyde
• SCHEMBL8815797
• DTXSID80415895
• 3-oxo-1,2-oxazole-5-carbaldehyde

• Inchi： 1S/C4H3NO3/c6-2-3-1-4(7)5-8-3/h1-2H,(H,5,7)
• InChI Key： MTVFKTPLKNPKCM-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(N1)=O

Computed Properties

• Exact Mass: 113.011292958g/mol
• Monoisotopic Mass: 113.011292958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.4Ų

3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes